Cas no 1393330-56-7 (4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine)

• Product Name: 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine
• CAS No: 1393330-56-7
• MF: C₁₁H₇BrN₄
• MW: 275.104080438614
• CID: 4787545
• Update Time: 2025-05-20

4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine
• 4-6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-ylpyridine
• 6-Bromo-3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C11H7BrN4/c12-9-1-2-10-14-15-11(16(10)7-9)8-3-5-13-6-4-8/h1-7H
• InChI Key： GNLPZMKALAVLMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(C3C=CN=CC=3)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine

Recent Advances in the Study of 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine (CAS: 1393330-56-7)

The compound 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine (CAS: 1393330-56-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a triazolopyridine core, has been investigated for its unique pharmacological properties, particularly its role as a kinase inhibitor. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for therapeutic interventions.

One of the key areas of research has focused on the compound's interaction with various kinase targets, including but not limited to, cyclin-dependent kinases (CDKs) and tyrosine kinases. Structural-activity relationship (SAR) studies have revealed that the bromo-substitution at the 6-position of the triazolopyridine ring enhances binding affinity and selectivity towards specific kinase isoforms. Computational modeling and X-ray crystallography have further elucidated the binding modes, providing insights into the molecular mechanisms underlying its inhibitory effects.

In addition to its kinase inhibitory activity, recent investigations have explored the potential of 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine in oncology. Preclinical studies have demonstrated its efficacy in inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines, including breast, lung, and leukemia models. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, has been a focal point of these studies, highlighting its multifaceted mechanism of action.

Another notable advancement is the development of novel synthetic routes for 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine, aimed at improving yield and scalability. Recent publications have reported optimized protocols involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which have significantly reduced reaction times and enhanced purity. These methodological improvements are critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects necessitate further investigation. Ongoing research is addressing these concerns through structural modifications and formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems.

In conclusion, 4-{6-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-yl}pyridine (CAS: 1393330-56-7) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual role as a kinase inhibitor and anticancer agent, coupled with recent advancements in synthesis and mechanistic understanding, underscores its value in drug discovery. Future studies will likely focus on translational research, aiming to bridge the gap between preclinical findings and clinical applications.